Cas no 1804650-97-2 (2-(Chloromethyl)-4-iodo-5-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-4-iodo-5-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804650-97-2
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4831837
• Update Time: 2025-06-09

2-(Chloromethyl)-4-iodo-5-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodo-5-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-5-3-14-4(2-9)7(6(5)13)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： FWYJGQUPSCRPSD-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CCl)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-(Chloromethyl)-4-iodo-5-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-4-Iodo-5-Methoxy-3-(Trifluoromethoxy)Pyridine (CAS No. 1804650-97-2)

2-(Chloromethyl)-4-Iodo-5-Methoxy-3-(Trifluoromethoxy)Pyridine is a highly specialized organic compound with the CAS registry number 1804650-97-2. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with four distinct groups: a chloromethyl group at position 2, an iodo group at position 4, a methoxy group at position 5, and a trifluoromethoxy group at position 3. These substituents impart specific electronic and steric effects, making this compound a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of 2-(Chloromethyl)-4-Iodo-5-Methoxy-3-(Trifluoromethoxy)Pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such complex pyridine derivatives. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the iodo and trifluoromethoxy substituents with high regioselectivity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The trifluoromethoxy group is known to enhance metabolic stability, while the chloromethyl group can serve as a reactive site for further functionalization. These properties make this compound an attractive candidate for designing bioisosteric replacements in lead optimization campaigns. Recent studies have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its pharmaceutical applications, 2-(Chloromethyl)-4-Iodo-5-Methoxy-3-(Trifluoromethoxy)Pyridine has shown potential in materials science. Its electron-withdrawing groups can modulate the electronic properties of conjugated systems, making it a useful component in the design of organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport properties, paving the way for next-generation electronic devices.

From an environmental standpoint, understanding the fate and transport of CAS No. 1804650-97-2 in natural systems is crucial for risk assessment. Studies have shown that the trifluoromethoxy group enhances persistence in aqueous environments, while the methoxy group may influence biodegradation pathways. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal, particularly given their potential use in high-tech applications.

In conclusion, 2-(Chloromethyl)-4-Iodo-5-Methoxy-3-(Trifluoromethoxy)Pyridine (CAS No. 1804650-97-2) stands at the forefront of modern chemical research due to its versatile structure and wide-ranging applications. Its role as a building block in drug discovery and materials science underscores its importance in advancing both medicinal and technological frontiers. As research continues to uncover new functionalities and optimize synthetic routes, this compound is poised to play an even greater role in shaping future innovations.